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Compound of Interest

Compound Name: Toonaciliatin M

Cat. No.: B15364436

A Note on the Current State of Research: The precise molecular mechanism of action for
Toonaciliatin M has not been extensively characterized in publicly available scientific
literature. It is known to be a pmaradiene-type diterpenoid isolated from Toona ciliate with
antifungal activity against Trichophyton rubrum[1]. This guide provides a comparative
framework based on its established antifungal properties, juxtaposing it with well-understood
antifungal agents. The proposed mechanisms for Toonaciliatin M are hypothetical and
intended to serve as a basis for future research and validation.

Comparative Analysis of Antifungal Agents Against
Trichophyton rubrum

Toonaciliatin M's efficacy is compared against three classes of antifungal drugs with
established mechanisms of action against the dermatophyte Trichophyton rubrum. This
comparison provides a quantitative benchmark for its antifungal potential.

Quantitative Data Summary
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Compound Class

Known/Hypoth
etical
Mechanism of
Action

Target
Organism

Minimum
Inhibitory
Concentration
(MIC) (ug/mL)

o Pmaradiene
Toonaciliatin M _ _
Diterpenoid

Hypothetical:
Fungal cell
membrane
disruption via
interaction with
membrane
components or
inhibition of
ergosterol

biosynthesis.

Trichophyton

rubrum

12.5[1]

Terbinafine Allylamine

Inhibition of
squalene
epoxidase,
blocking an early
step in ergosterol
biosynthesis.[2]
(3]

Trichophyton

rubrum

<0.0002 - 4.0[4]

Itraconazole Triazole

Inhibition of
lanosterol 140-
demethylase
(CYP51), a key
enzyme in the
later stages of
ergosterol

biosynthesis.

Trichophyton

rubrum

0.031-2.0

Amphotericin B Polyene

Binds directly to
ergosterol in the
fungal cell
membrane,
forming pores
that lead to

Trichophyton

rubrum

0.03->1.0
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leakage of
intracellular
contents and cell
death.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the established mechanisms of the comparator drugs and a

hypothetical pathway for Toonaciliatin M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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